Cas no 1261475-30-2 (2-(Difluoromethoxy)quinolin-7-ol)

• Product Name: 2-(Difluoromethoxy)quinolin-7-ol
• CAS No: 1261475-30-2
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 1034351
• PubChem ID: 136241865
• Update Time: 2025-07-17

2-(Difluoromethoxy)quinolin-7-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)quinolin-7-ol
• 2-(difluoromethoxy)-1H-quinolin-7-one
• EN300-6730311
• 7-Quinolinol, 2-(difluoromethoxy)-
• 1261475-30-2
• Z1509509447
• DTXSID20744616
• CS-0217054
• DB-291958
• 2-(Difluoromethoxy)quinolin-7(1H)-one
• J-506382

• MDL： MFCD18416066
• Inchi： 1S/C10H7F2NO2/c11-10(12)15-9-4-2-6-1-3-7(14)5-8(6)13-9/h1-5,10,14H
• InChI Key： YJPDZFAVWWBUSV-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C2C=CC(=CC2=N1)O)F

Computed Properties

• Exact Mass: 211.04448479g/mol
• Monoisotopic Mass: 211.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-(Difluoromethoxy)quinolin-7-ol

Introduction to 2-(Difluoromethoxy)quinolin-7-ol (CAS No. 1261475-30-2)

2-(Difluoromethoxy)quinolin-7-ol, with the CAS number 1261475-30-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline class, which is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique difluoromethoxy substituent on the quinoline ring imparts distinct chemical and biological characteristics, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-(Difluoromethoxy)quinolin-7-ol consists of a quinoline core with a difluoromethoxy group attached at the 2-position and a hydroxyl group at the 7-position. The presence of these functional groups significantly influences the compound's solubility, stability, and reactivity. The difluoromethoxy moiety, in particular, has been shown to enhance the lipophilicity and metabolic stability of quinoline derivatives, which are crucial factors for drug development.

Recent studies have highlighted the potential of 2-(Difluoromethoxy)quinolin-7-ol in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(Difluoromethoxy)quinolin-7-ol has shown promise in cancer research. A study published in Cancer Letters reported that this compound selectively inhibits the growth of cancer cells by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves targeting key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. These findings suggest that 2-(Difluoromethoxy)quinolin-7-ol could be a potential candidate for cancer therapy.

The antimicrobial activity of 2-(Difluoromethoxy)quinolin-7-ol has also been investigated. A study in the Journal of Antibiotics found that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism behind its antimicrobial properties is thought to involve disruption of bacterial cell membranes and inhibition of essential enzymes involved in bacterial metabolism. This makes it a promising candidate for developing new antibiotics to combat drug-resistant bacterial infections.

The pharmacokinetic properties of 2-(Difluoromethoxy)quinolin-7-ol have been extensively studied to assess its suitability as a drug candidate. Research published in the Biochemical Pharmacology journal indicated that this compound has favorable pharmacokinetic profiles, including good oral bioavailability, low plasma protein binding, and a long half-life. These properties are essential for ensuring effective drug delivery and sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Difluoromethoxy)quinolin-7-ol. Preliminary results from phase I trials have shown that this compound is well-tolerated with minimal side effects at therapeutic doses. Further clinical studies are needed to fully understand its potential therapeutic applications and optimize its use in clinical settings.

In conclusion, 2-(Difluoromethoxy)quinolin-7-ol (CAS No. 1261475-30-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in modern medicinal chemistry.